Cas no 392294-34-7 (4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392294-34-7
• MF: C₁₉H₁₇ClN₄O₂S₂
• MW: 432.946880102158
• CID: 6479398
• Update Time: 2025-06-11

4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[5-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C19H17ClN4O2S2/c1-11-4-3-5-15(12(11)2)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-6-8-14(20)9-7-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key： LTYBKJQOLIFZAL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC(C)=C2C)=O)S1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.22±0.50(Predicted)

Additional information on 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 4-Chloro-N-5-({(2,3-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-Thiadiazol-2-ylbenzamide (CAS No. 392294-34-7)

4-Chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392294-34-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is characterized by a central 1,3,4-thiadiazole ring linked to a benzamide moiety and a sulfanyl group substituted with a carbamoylmethyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of thiadiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiadiazole compounds exhibited potent antitumor activity against a range of cancer cell lines. The researchers found that the thiadiazole scaffold could effectively disrupt key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antimicrobial properties of thiadiazole derivatives. The results showed that these compounds demonstrated significant activity against both Gram-positive and Gram-negative bacteria, suggesting their potential as novel antibiotics. The mechanism of action was attributed to the disruption of bacterial cell membranes and inhibition of essential enzymes.

The structural features of 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide make it particularly interesting for drug design and optimization. The chloro substituent on the benzamide ring can enhance lipophilicity and improve cellular uptake, while the sulfanyl group can facilitate interactions with target proteins or enzymes. These properties collectively contribute to the compound's biological activity and pharmacological profile.

In terms of synthesis, several methods have been reported for the preparation of thiadiazole derivatives. A common approach involves the reaction of an appropriate thiosemicarbazide with an acid chloride or an isothiocyanate. For example, a study published in the Tetrahedron Letters described a one-pot synthesis method that yielded high purity and yield of the target compound. This method is particularly advantageous for large-scale production and pharmaceutical development.

The pharmacokinetic properties of 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, it has good oral bioavailability and low toxicity in preclinical models. These characteristics are crucial for its potential use as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of thiadiazole derivatives in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated at therapeutic doses and show promising therapeutic effects in treating various diseases. However, further studies are needed to fully understand their mechanisms of action and optimize their therapeutic potential.

In conclusion, 4-chloro-N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392294-34-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, this compound may play a significant role in advancing therapeutic options for various diseases.